Cas no 1256834-94-2 (2-Chloro-5-fluoro-N-methylpyridin-4-amine)

• Product Name: 2-Chloro-5-fluoro-N-methylpyridin-4-amine
• CAS No: 1256834-94-2
• MF: C₆H₆ClFN₂
• MW: 160.576643466949
• CID: 4827621
• Update Time: 2025-10-28

2-Chloro-5-fluoro-N-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-N-methylpyridin-4-amine
• ClC1=NC=C(C(=C1)NC)F

• Inchi： 1S/C6H6ClFN2/c1-9-5-2-6(7)10-3-4(5)8/h2-3H,1H3,(H,9,10)
• InChI Key： WXJRWEYDQJZRAI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CN=1)F)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9

Additional information on 2-Chloro-5-fluoro-N-methylpyridin-4-amine

Introduction to 2-Chloro-5-fluoro-N-methylpyridin-4-amine (CAS No. 1256834-94-2)

The compound 2-Chloro-5-fluoro-N-methylpyridin-4-amine, with the CAS number 1256834-94-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and materials science. The structure of this molecule is characterized by a pyridine ring with substituents at positions 2, 4, and 5. Specifically, the substituents are a chlorine atom at position 2, an amino group (N-methyl) at position 4, and a fluorine atom at position 5. These substituents contribute to the unique chemical properties and reactivity of the compound.

Recent studies have highlighted the potential of 2-Chloro-5-fluoro-N-methylpyridin-4-amine as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and anticancer drugs. The presence of electron-withdrawing groups such as chlorine and fluorine on the pyridine ring enhances the molecule's ability to participate in various chemical reactions, making it a valuable building block in organic synthesis.

One of the most notable aspects of this compound is its high stability under various reaction conditions. This stability is attributed to the electron-withdrawing effects of the chlorine and fluorine atoms, which reduce the reactivity of the pyridine ring towards nucleophilic attack. Additionally, the N-methyl group at position 4 imparts basicity to the molecule, further enhancing its utility in synthetic chemistry.

The synthesis of 2-Chloro-5-fluoro-N-methylpyridin-4-amine typically involves a multi-step process that begins with the preparation of a suitable pyridine derivative. For example, one common approach involves the chlorination of a pyridinamine derivative followed by fluorination at specific positions. The exact conditions for these reactions are carefully optimized to ensure high yields and purity of the final product.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been used as a precursor for developing drugs targeting various diseases, including cancer and inflammatory disorders. Its ability to form stable complexes with metal ions also makes it a candidate for use in catalytic processes and materials science.

Recent advancements in computational chemistry have further deepened our understanding of this compound's properties. For instance, density functional theory (DFT) studies have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the electron-withdrawing groups significantly influence the molecule's frontier molecular orbitals, which are critical for its participation in chemical reactions.

In conclusion, 2-Chloro-5-fluoro-N-methylpyridin-4-amine (CAS No. 1256834-94-2) is a versatile compound with immense potential in organic synthesis and drug discovery. Its unique structure and chemical properties make it an invaluable tool for researchers working on developing novel bioactive molecules. As ongoing research continues to uncover new applications for this compound, its role in advancing chemical science is expected to grow even further.